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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of AMPSO sodium salt, a versatile

zwitterionic buffer. Targeted at researchers, scientists, and professionals in drug development,

this document details its chemical properties, experimental applications, and synthesis,

adhering to stringent data presentation and visualization requirements.

Core Chemical Identifiers and Properties
AMPSO sodium salt, systematically named sodium 3-([1,1-dimethyl-2-hydroxyethyl]amino)-2-

hydroxypropanesulfonate, is a white crystalline powder widely utilized in various scientific

applications. Its fundamental chemical and physical properties are summarized below for easy

reference.
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Property Value Reference(s)

CAS Number 102029-60-7 [1]

Molecular Formula C₇H₁₆NNaO₅S [1]

Molecular Weight 249.26 g/mol [1]

Appearance White crystalline powder

pKa (25 °C) 9.0 (Free acid) [1]

Useful pH Range 8.3 - 9.7 [1]

Solubility in Water
0.33 g/mL (clear to slightly

hazy, colorless solution)
[1]

Applications in Research and Development
AMPSO sodium salt's unique properties make it a valuable component in various laboratory

and industrial settings.

Biological Buffer in Electrophoresis and Electroblotting
With a pKa of 9.0, AMPSO is an excellent buffering agent for maintaining a stable, high pH

environment.[1] This is particularly advantageous for the electrophoresis of basic proteins,

which require a high pH to carry a sufficient negative charge for proper migration through the

gel matrix.

AMPSO sodium salt is also well-suited as a component in transfer buffers for Western

blotting, specifically for the efficient electroblotting of strongly basic proteins from

polyacrylamide gels to membranes such as PVDF or nitrocellulose.

Drug Formulation and Delivery
In the pharmaceutical sciences, AMPSO sodium salt serves as a valuable excipient. Its ability

to enhance the solubility and stability of active pharmaceutical ingredients (APIs) is a key asset

in drug formulation.[2][3] The use of a salt form of a drug can significantly improve its

physicochemical properties, leading to better bioavailability.[3] AMPSO sodium salt's
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biocompatibility and low toxicity profile further underscore its utility in developing safe and

effective drug delivery systems.[3]

Experimental Protocols
This section provides detailed methodologies for key experiments involving AMPSO sodium
salt.

High pH Polyacrylamide Gel Electrophoresis (PAGE) for
Basic Proteins
This protocol utilizes a discontinuous buffer system with AMPSO to enhance the separation of

basic proteins.

Materials:

AMPSO

Acrylamide/Bis-acrylamide solution

Tris base

Sodium dodecyl sulfate (SDS)

Ammonium persulfate (APS)

N,N,N',N'-Tetramethylethylenediamine (TEMED)

Protein sample

Protein molecular weight markers

Vertical electrophoresis apparatus

Procedure:

Resolving Gel Preparation (12%):
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In a beaker, combine distilled water, 1.5 M Tris-HCl (pH 8.8), 10% SDS, and 30%

acrylamide/bis-acrylamide solution.

Initiate polymerization by adding 10% APS and TEMED.

Immediately pour the solution into the gel cassette, leaving space for the stacking gel.

Overlay with water-saturated isobutanol and allow to polymerize for 30-60 minutes.

Stacking Gel Preparation (4%):

After the resolving gel has polymerized, remove the isobutanol and wash the top of the gel

with distilled water.

Prepare the stacking gel solution by combining distilled water, 0.5 M Tris-HCl (pH 6.8),

10% SDS, and 30% acrylamide/bis-acrylamide solution.

Add 10% APS and TEMED to initiate polymerization.

Pour the stacking gel solution on top of the resolving gel and insert the comb.

Allow the stacking gel to polymerize for 30-45 minutes.

Running Buffer Preparation (AMPSO-based):

Prepare a 1X running buffer containing 25 mM Tris, 192 mM Glycine, and 0.1% SDS.

For high pH applications, prepare a buffer containing 50 mM AMPSO, adjusted to pH 9.5

with NaOH.

Sample Preparation and Loading:

Mix protein samples with 2X Laemmli sample buffer and heat at 95°C for 5 minutes.

Load the prepared samples and molecular weight markers into the wells of the stacking

gel.

Electrophoresis:
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Place the gel cassette into the electrophoresis apparatus and fill the inner and outer

chambers with the appropriate running buffer.

Run the gel at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom

of the gel.

Western Blotting Transfer of Basic Proteins
This protocol outlines the use of an AMPSO-containing buffer for the efficient transfer of basic

proteins.

Materials:

Polyacrylamide gel with separated proteins

PVDF or nitrocellulose membrane

Filter papers

AMPSO sodium salt

Tris base

Glycine

Methanol

Electroblotting apparatus (wet or semi-dry)

Procedure:

Transfer Buffer Preparation (AMPSO-based):

Prepare a transfer buffer consisting of 25 mM AMPSO, 20% (v/v) methanol. Adjust the pH

to 9.5. Note: The optimal concentration of AMPSO and methanol may need to be

determined empirically.

Membrane and Gel Equilibration:
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Cut the membrane and filter papers to the size of the gel.

If using a PVDF membrane, activate it by immersing in methanol for 30 seconds, followed

by a brief rinse in deionized water.

Equilibrate the gel, membrane, and filter papers in the AMPSO-based transfer buffer for

10-15 minutes.

Assembling the Transfer Stack:

Assemble the transfer "sandwich" according to the manufacturer's instructions for your

blotting apparatus. A typical wet transfer assembly is as follows (from cathode to anode):

sponge > filter paper > gel > membrane > filter paper > sponge.

Ensure no air bubbles are trapped between the layers.

Electrotransfer:

Place the transfer cassette into the blotting apparatus and fill with transfer buffer.

Perform the transfer at a constant current or voltage according to the manufacturer's

recommendations. Transfer times will vary depending on the size of the proteins and the

transfer system used (e.g., 1 hour to overnight at 4°C for wet transfer).

Post-Transfer Processing:

After transfer, disassemble the stack and briefly rinse the membrane in TBST (Tris-

Buffered Saline with Tween 20).

The membrane is now ready for blocking and subsequent immunodetection steps.

Synthesis of AMPSO Sodium Salt
A general synthetic route to AMPSO involves the reaction of 3-chloro-2-hydroxypropanesulfonic

acid sodium salt with 2-amino-2-methyl-1-propanol. The reaction is typically carried out in an

aqueous solution under controlled temperature and pH conditions. The final product is then

isolated and purified.
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Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

high pH PAGE and Western blotting.

Gel Preparation Electrophoresis

Prepare 12% Resolving Gel Prepare 4% Stacking Gel
Polymerize Prepare Protein Samples

(with Laemmli buffer) Load Samples and Markers Run Electrophoresis
(AMPSO-based buffer, pH 9.5)

Click to download full resolution via product page

Caption: Workflow for High pH Polyacrylamide Gel Electrophoresis.

Preparation Electrotransfer

Prepare AMPSO Transfer Buffer
(pH 9.5)

Equilibrate Gel, Membrane,
and Filter Papers Assemble Transfer Sandwich Perform Electroblotting Process Membrane for

Immunodetection

Click to download full resolution via product page

Caption: Workflow for Western Blotting Transfer using AMPSO buffer.

Conclusion
AMPSO sodium salt is a highly effective and versatile zwitterionic buffer with significant

applications in the separation of basic proteins and in the formulation of pharmaceuticals. Its

well-defined physicochemical properties and straightforward application in experimental

protocols make it an invaluable tool for researchers and scientists in various fields. This guide

provides the foundational knowledge and practical methodologies to effectively utilize AMPSO
sodium salt in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

